Cas no 239132-30-0 (4-(2-fluoro-5-methylphenyl)but-3-en-2-one)

4-(2-fluoro-5-methylphenyl)but-3-en-2-one structure
239132-30-0 structure
Product Name:4-(2-fluoro-5-methylphenyl)but-3-en-2-one
CAS No:239132-30-0
MF:C11H11FO
MW:178.202846765518
CID:6098217
PubChem ID:18317439
Update Time:2023-12-13

4-(2-fluoro-5-methylphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(2-fluoro-5-methylphenyl)but-3-en-2-one
    • 239132-30-0
    • EN300-1837521
    • SCHEMBL7686797
    • Inchi: 1S/C11H11FO/c1-8-3-6-11(12)10(7-8)5-4-9(2)13/h3-7H,1-2H3/b5-4+
    • InChI Key: IJVCHVWZTZYZGU-SNAWJCMRSA-N
    • SMILES: FC1=CC=C(C)C=C1/C=C/C(C)=O

Computed Properties

  • Exact Mass: 178.079393132g/mol
  • Monoisotopic Mass: 178.079393132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.1Ų

4-(2-fluoro-5-methylphenyl)but-3-en-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1837521-0.05g
4-(2-fluoro-5-methylphenyl)but-3-en-2-one
239132-30-0
0.05g
$348.0 2023-09-19
Enamine
EN300-1837521-0.1g
4-(2-fluoro-5-methylphenyl)but-3-en-2-one
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$364.0 2023-09-19
Enamine
EN300-1837521-0.25g
4-(2-fluoro-5-methylphenyl)but-3-en-2-one
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$381.0 2023-09-19
Enamine
EN300-1837521-0.5g
4-(2-fluoro-5-methylphenyl)but-3-en-2-one
239132-30-0
0.5g
$397.0 2023-09-19
Enamine
EN300-1837521-1.0g
4-(2-fluoro-5-methylphenyl)but-3-en-2-one
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1g
$1057.0 2023-06-01
Enamine
EN300-1837521-2.5g
4-(2-fluoro-5-methylphenyl)but-3-en-2-one
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2.5g
$810.0 2023-09-19
Enamine
EN300-1837521-5.0g
4-(2-fluoro-5-methylphenyl)but-3-en-2-one
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5g
$3065.0 2023-06-01
Enamine
EN300-1837521-10.0g
4-(2-fluoro-5-methylphenyl)but-3-en-2-one
239132-30-0
10g
$4545.0 2023-06-01
Enamine
EN300-1837521-1g
4-(2-fluoro-5-methylphenyl)but-3-en-2-one
239132-30-0
1g
$414.0 2023-09-19
Enamine
EN300-1837521-5g
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$1199.0 2023-09-19
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